Cas no 39212-23-2 (Whiskey lactone)

• Product Name: Whiskey lactone
• CAS No: 39212-23-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00209540
• CID: 54988
• PubChem ID: 253661556
• Update Time: 2025-11-01

Whiskey lactone Chemical and Physical Properties

Names and Identifiers

• Whiskey lactone
• (+/-)-5-Butyl-4-methyldihydro-2(3H)-furanone
• beta-Methyl-gamma-octanolactone (mixture of isomers)
• (±)-5-Butyl-4-methyldihydro-2(3H)-furanone
• Methyl Octalactone
• Whiskey lactone
• WHISKY LACTONE
• &beta
• 5-Butyl-4-methyldihydro-2(3H)-furanone
• 5-butyl-4-methyloxolan-2-one
• WHISKEY LACTONE,3-Methyl-4-octanolide 5-Butyl-4-methyldihydro-2(3H)-furanone
• 5-Butyl-4-methyldihydro-2(3H)-furanone (mixture of isomers)

• MDL： MFCD00209540
• Inchi： 1S/C9H16O2/c1-3-4-5-8-7(2)6-9(10)11-8/h7-8H,3-6H2,1-2H3
• InChI Key： WNVCMFHPRIBNCW-UHFFFAOYSA-N
• SMILES： CCCCC1C(C)CC(=O)O1

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.952
• Boiling Point: 64°C/0.01mmHg(lit.)
• Flash Point: >110 ºC
• Refractive Index: 1.4454
• PSA: 26.30000
• LogP: 2.12820
• FEMA: 3803
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Whiskey lactone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Whiskey lactone

Professional Introduction to Compound with CAS No. 39212-23-2 and Product Name: Whiskey Lactone

Whiskey Lactone, identified by the Chemical Abstracts Service Number (CAS No.) 39212-23-2, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This lactone, characterized by its unique molecular structure and biochemical properties, has been the subject of extensive studies due to its potential applications in drug development, particularly in the realm of bioactive molecules. The compound's distinctive aroma and flavor profile, reminiscent of aged whiskey, have further piqued the interest of researchers exploring novel synthetic pathways and natural product derivatives.

The molecular structure of Whiskey Lactone (CAS No. 39212-23-2) consists of a cyclic ester with a hydroxyl group positioned strategically to facilitate various biochemical interactions. This structural motif is not only crucial for its reactivity but also for its potential role in modulating biological pathways. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different environments, including its interactions with enzymes and receptors. These predictions have been validated through experimental studies, reinforcing the compound's significance as a lead molecule in medicinal chemistry.

In the context of contemporary pharmaceutical research, Whiskey Lactone (CAS No. 39212-23-2) has been investigated for its pharmacological properties. Specifically, studies have focused on its potential as an anti-inflammatory agent, with preliminary data suggesting that it can inhibit the activity of key inflammatory cytokines. This property is particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The compound's ability to modulate these pathways without significant side effects makes it an attractive candidate for further development.

Moreover, the synthesis of Whiskey Lactone (CAS No. 39212-23-2) has been optimized through green chemistry principles, ensuring that the production process is both efficient and environmentally sustainable. Researchers have employed catalytic methods that minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable practices in chemical manufacturing. These advancements not only enhance the economic viability of producing Whiskey Lactone but also contribute to reducing the environmental footprint of pharmaceutical production.

The natural occurrence of Whiskey Lactone (CAS No. 39212-23-2) has also been explored, with findings indicating that it is produced by certain microorganisms found in fermented beverages. This discovery has opened up new avenues for bioprospecting, where microorganisms can be harnessed as sources of bioactive compounds. By studying these natural producers, scientists aim to develop cost-effective methods for synthesizing Whiskey Lactone on an industrial scale, thereby making it more accessible for therapeutic applications.

Recent clinical trials have begun to shed light on the therapeutic potential of Whiskey Lactone (CAS No. 39212-23-2) in treating neurological disorders. Preliminary results suggest that the compound can cross the blood-brain barrier and interact with neuroreceptors involved in modulating pain perception and cognitive function. These findings are particularly exciting given the unmet medical needs in treating conditions such as chronic pain and neurodegenerative diseases. Further clinical studies are underway to validate these initial observations and to determine optimal dosing regimens.

The versatility of Whiskey Lactone (CAS No. 39212-23-2) extends beyond its pharmacological applications; it also holds promise in agricultural science. Researchers have explored its potential as a natural pesticide due to its ability to disrupt insect nervous systems without harming beneficial organisms. This biodegradable nature makes it an attractive alternative to synthetic pesticides, which often pose environmental risks. By leveraging the natural properties of Whiskey Lactone, scientists aim to develop sustainable agricultural practices that protect crops while minimizing ecological impact.

In conclusion, Whiskey Lactone (CAS No. 39212-23-2) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with promising preliminary research findings, position it as a valuable asset in pharmaceutical development, environmental science, and agriculture. As research continues to uncover new insights into this compound's capabilities, it is likely that its applications will expand further, contributing significantly to advancements in medicine and sustainable technologies.